Cas no 21768-44-5 (2-Amino-2-deoxy-D-erythronic Acid)

• Product Name: 2-Amino-2-deoxy-D-erythronic Acid
• CAS No: 21768-44-5
• MF: C₄H₉NO₄
• MW: 135.118561506271
• CID: 1060955
• PubChem ID: 3914727
• Update Time: 2025-04-20

2-Amino-2-deoxy-D-erythronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-deoxy-D-erythronic Acid
• D-erythro-2-amino-3,4-dihydroxybutanoic acid
• starbld0009790
• AKOS006338864
• (2R,3S)-2-Amino-3,4-dihydroxybutanoic acid
• DTXSID401312672
• 4-Hydroxy-D-allothreonine
• 21768-44-5
• (2R, 3S)-2-amino-3, 4-dihydroxybutanoic acid
• 2-amino-3,4-dihydroxybutanoic acid
• (+)-threo-2-Amino-3,4-dihydroxybutanoic acid
• SCHEMBL131909
• CHEBI:168935
• LMFA01050439
• (+)-threo-form
• AKOS006365465
• DB-227186

• Inchi： 1S/C4H9NO4/c5-3(4(8)9)2(7)1-6/h2-3,6-7H,1,5H2,(H,8,9)/t2-,3-/m1/s1
• InChI Key： JBNUARFQOCGDRK-PWNYCUMCSA-N
• SMILES： O[C@H](CO)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 135.05315777g/mol
• Monoisotopic Mass: 135.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids